![molecular formula C3H5N3S2 B1227211 5-(Methylamino)-1,3,4-thiadiazole-2-thiol CAS No. 27386-01-2](/img/structure/B1227211.png)
5-(Methylamino)-1,3,4-thiadiazole-2-thiol
Overview
Description
5-(Methylamino)-1,3,4-thiadiazole-2-thiol (5-MAMT) is an important synthetic chemical compound of the thiadiazole family. It is an organosulfur compound that is used in the synthesis of a wide range of organic molecules. Its chemical structure consists of a five-membered ring, containing an oxygen atom and a sulfur atom, with a methyl group attached to the sulfur atom. 5-MAMT is a versatile reagent that is used in a variety of synthetic and biochemical applications, such as the synthesis of small molecules, proteins, and nucleic acids.
Scientific Research Applications
Fluorescence Studies
Matwijczuk et al. (2018) conducted a study exploring the fluorescence effects of 5-(Methylamino)-1,3,4-thiadiazole-2-thiol (MATB) in aqueous solutions. They observed dual fluorescence in certain pH conditions, with these effects influenced by factors like molecular aggregation and charge transfer. This finding is significant for understanding the fluorescence properties of such compounds in various environments, which could have implications in areas like biological imaging and analytical chemistry (Matwijczuk et al., 2018).
Solvent and Temperature-Induced Effects
Another study by Matwijczuk et al. (2017) revealed the influence of solvent polarizability on the keto/enol equilibrium in molecules from the 1,3,4-thiadiazole group, including MATB. They found that this equilibrium was both solvent- and temperature-dependent, which can be crucial for understanding the behavior of these compounds in various chemical processes and potential applications in materials science (Matwijczuk et al., 2017).
Antimicrobial Activity
Farghaly et al. (2011) synthesized a series of thiadiazole-enaminones, derived from 1,3,4-thiadiazoles, and evaluated their antimicrobial activities. This study highlights the potential use of these compounds in developing new antimicrobial agents, which could be significant in medical and pharmaceutical research (Farghaly et al., 2011).
Corrosion Inhibition
Zhang et al. (2020) investigated thiadiazole derivatives as corrosion inhibitors for carbon steel in CO2-saturated environments. Their findings suggest potential applications of such compounds in protecting industrial materials against corrosion, which is crucial in sectors like construction and manufacturing (Zhang et al., 2020).
Solar Cell Applications
Rahman et al. (2018) used a derivative of this compound in dye-sensitized and quantum-dot sensitized solar cells. This study indicates the potential of such compounds in enhancing the efficiency of solar cells, an important aspect in the field of renewable energy technologies (Rahman et al., 2018).
Molecular Synthesis and Evaluation
Shkair et al. (2016) synthesized a series of thiadiazoles, including this compound derivatives, and evaluated them as anti-inflammatory and analgesic agents. This points towards potential pharmaceutical applications, specifically in developing new drugs for pain and inflammation management (Shkair et al., 2016).
Properties
IUPAC Name |
5-(methylamino)-3H-1,3,4-thiadiazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3S2/c1-4-2-5-6-3(7)8-2/h1H3,(H,4,5)(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMRAYTPNXKJWAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NNC(=S)S1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9067306 | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione, 5-(methylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9067306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
13 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26659426 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
27386-01-2 | |
Record name | 5-(Methylamino)-1,3,4-thiadiazole-2(3H)-thione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27386-01-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione, 5-(methylamino)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027386012 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 27386-01-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=184818 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione, 5-(methylamino)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione, 5-(methylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9067306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.019 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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